Cas no 101020-62-6 (1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-)

• Product Name: 1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-
• CAS No: 101020-62-6
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 185406
• PubChem ID: 127739
• Update Time: 2025-04-19

1H-Inden-2-ol,2,3-dihydro-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-
• 1-methylsulfanyl-2,3-dihydro-1H-inden-2-ol
• 2-hydroxy-1-methylthioindane
• 1-(methylsulfanyl)-2,3-dihydro-1H-inden-2-ol
• 1H-Inden-2-ol, 2,3-dihydro-1-(methylthio)-
• DTXSID60905901
• 101020-62-6

• Inchi： 1S/C10H12OS/c1-12-10-8-5-3-2-4-7(8)6-9(10)11/h2-5,9-11H,6H2,1H3
• InChI Key： IXADDFRHAWPXPL-UHFFFAOYSA-N
• SMILES： S(C)C1C2C=CC=CC=2CC1O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 324.4°Cat760mmHg
• Flash Point: 157.9°C
• Refractive Index: 1.623
• PSA: 20.23
• LogP: 2.00770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes